5-(2',4',5'-Trimethoxybenzal) hydantoin

• Molecular Formula: C13H14N2O5
• Molecular Weight: 278.26 g/mol
• IUPAC Name: 5-[(2,4,5-trimethoxyphenyl)methylidene]imidazolidine-2,4-dione
• InChI: InChI=1S/C13H14N2O5/c1-18-9-6-11(20-3)10(19-2)5-7(9)4-8-12(16)15-13(17)14-8/h4-6H,1-3H3,(H2,14,15,16,17)
• InChI Key: JPSKANRFSFCFMV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1C=C2C(=O)NC(=O)N2)OC)OC

Description

5-(2',4',5'-Trimethoxybenzal) hydantoin is a useful research compound. Its molecular formula is C13H14N2O5 and its molecular weight is 278.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 2,4,5-trimethoxybenzaldehyde (2.503 g.) and hydantoin (1.275 g., 1 molar ratio) in water (15 ml) was heated to 70°. Monoethanolamine (1.17 g.) was added and the suspension was stirred and heated at 90°-92° (bath temperature) for 4 hours. Isolation in the usual manner gave the title compound as a yellow solid (3.305 g.), m.p. 276°-277° decomp. Crystallization from dioxane did not raise the melting point.

Synthesis routes and methods II

Procedure details